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Compound of Interest

Compound Name: 3-Ethyl-2,2,6-trimethylheptane

Cat. No.: B14555563 Get Quote

CAS Number: 62199-13-7

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available scientific and

technical data for the branched alkane, 3-Ethyl-2,2,6-trimethylheptane. Despite its well-

defined chemical structure, a thorough review of scientific literature and chemical databases

reveals a significant lack of research into its biological activity, pharmacological properties, and

potential applications in drug development. This document summarizes the known

physicochemical properties and highlights the current void in experimental data.

Chemical Identity and Properties
3-Ethyl-2,2,6-trimethylheptane is a saturated hydrocarbon with the molecular formula

C12H26.[1] Its structure consists of a seven-carbon heptane backbone with ethyl and methyl

substituents. The Chemical Abstracts Service (CAS) has assigned the number 62199-13-7 to

this specific isomer.[1][2]

Table 1: Physicochemical Properties of 3-Ethyl-2,2,6-trimethylheptane
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Property Value Source

CAS Number 62199-13-7 PubChem[1]

Molecular Formula C12H26 PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

IUPAC Name 3-Ethyl-2,2,6-trimethylheptane PubChem[1]

InChIKey
RIIDJOQRWGTQEN-

UHFFFAOYSA-N
PubChem[1]

Canonical SMILES CCC(CCC(C)C)C(C)(C)C PubChem[1]

Henry's Law Constant
8.0×10−7 mol/(m3 Pa) (at

298.15 K)
Gharagheizi et al. (2010)[3]

Note: Most of the available data are computed properties from chemical databases and not

from experimental measurements.

Synthesis and Manufacturing
Detailed experimental protocols for the specific synthesis of 3-Ethyl-2,2,6-trimethylheptane
are not readily available in peer-reviewed literature. General synthetic methods for branched

alkanes can be inferred from standard organic chemistry principles, but specific reaction

conditions, yields, and purification techniques for this compound are not documented.

Biological Activity and Toxicological Profile
A comprehensive search of scientific databases reveals no published studies on the biological

activity, pharmacology, or toxicology of 3-Ethyl-2,2,6-trimethylheptane. There is a notable

absence of data regarding its interaction with biological systems, potential therapeutic effects,

or adverse reactions.

While some research exists on the biological activities of structurally related compounds, such

as certain branched alkenes acting as insect pheromones, these findings cannot be directly

extrapolated to this saturated alkane.[4] Similarly, studies on other heptane derivatives, for

instance, those with bicyclo[3.1.1]heptane ring systems showing activity as prostaglandin D2
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receptor antagonists, are structurally and functionally distinct from 3-Ethyl-2,2,6-
trimethylheptane and are not relevant to its potential biological profile.[5]

Due to the lack of experimental data, no signaling pathways or mechanisms of action involving

this compound can be described.

Experimental Protocols
There are no published key experiments involving 3-Ethyl-2,2,6-trimethylheptane.

Consequently, no experimental protocols can be provided.

Logical Relationships and Workflows
Given the absence of research and development activities for 3-Ethyl-2,2,6-trimethylheptane,

a logical workflow for its investigation would follow a standard preclinical research path.
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Hypothetical Research Workflow for 3-Ethyl-2,2,6-trimethylheptane

Chemical Synthesis and Purification

In Vitro Screening (e.g., cell-based assays) Physicochemical Characterization

ADME-Tox Screening Hit Identification

Lead Optimization

In Vivo Efficacy Studies

Preclinical Development Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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